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Compound of Interest

4-Amino-1H-pyrazole-3-
Compound Name:
carbonitrile

cat. No.: B1337576

This guide provides immediate, essential safety and logistical information for handling 4-
Amino-1H-pyrazole-3-carbonitrile (CAS No: 16617-46-2), ensuring the safety of researchers,
scientists, and drug development professionals. The following procedures cover personal
protective equipment, operational handling, and disposal.

Hazard Identification and Classification

4-Amino-1H-pyrazole-3-carbonitrile is classified as a hazardous substance. It is crucial to
handle this chemical with care, adhering to the safety protocols outlined below.

Hazard Classification Category Hazard Statement

H315: Causes skin irritation[1]
[2]

Skin Corrosion/Irritation Category 2

. L H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A

irritation[1][2]
Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed[3]
o H312: Harmful in contact with
Acute Toxicity (Dermal) Category 4 _
skin[3]
Acute Toxicity (Inhalation) Category 4 H332: Harmful if inhaled[3]
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Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure.

PPE Category

Specification

Rationale

Eye and Face Protection

Safety goggles with side-
shields or tightly fitting safety

goggles.[1]

Protects against splashes and
dust particles causing serious

eye irritation.

Hand Protection

Chemical-resistant protective

gloves (e.g., nitrile rubber).

Prevents skin contact, which
can cause irritation and

harmful effects if absorbed.[1]

[3]

Impervious clothing, such as a ] ) )
) ) Provides a barrier against
Skin and Body Protection lab coat, and closed-toe i .
accidental skin contact.[1]

shoes.

A NIOSH/MSHA or European
Standard EN 149 approved

) ) ) ) o Protects against inhalation of
Respiratory Protection respirator is required if ,
harmful dust particles.[3]

ventilation is inadequate or if

dust is generated.[3][4]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is critical for safety and to maintain the integrity of
the experiment.

Preparation and Engineering Controls

o Ventilation: Always handle this compound in a well-ventilated area. A chemical fume hood or
a local exhaust ventilation system is required.[1][2][5][6][7]

o Safety Equipment: Ensure an accessible safety shower and eyewash station are available
before starting any work.[1][7]

e Avoid Ignition Sources: Keep the chemical away from heat and sources of ignition.[6][7]
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Handling the Compound

» Avoid Contact: Prevent all contact with skin and eyes. Do not breathe in dust or aerosols.[1]

[4]16]

o Personal Hygiene: Wash hands thoroughly with soap and water after handling.[1][2][4] Do
not eat, drink, or smoke in the laboratory area.[4][7]

o Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[6]

Accidental Release Measures

o Evacuate: Evacuate personnel to a safe area.
o Ventilate: Ensure adequate ventilation.

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the
chemical to enter drains or water courses.[1][5][7]

¢ Clean-up: Use personal protective equipment. Absorb spills with an inert, non-combustible
material (e.g., diatomite, universal binders) and collect for disposal.[1][7] Decontaminate the
area with a suitable solvent like alcohol.[1][7]

First Aid Measures

« If on Skin: Immediately wash with plenty of soap and water. Remove contaminated clothing
and wash it before reuse. Seek medical attention if skin irritation occurs.[1][2][4]

 Ifin Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, also under the
eyelids. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[1][4]

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[1][4]

« |If Swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[1][7]
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Disposal Plan

Proper disposal of 4-Amino-1H-pyrazole-3-carbonitrile and its containers is essential to
prevent environmental contamination and ensure regulatory compliance.

o Waste Classification: This material should be treated as hazardous waste.[8]

o Disposal Method: Dispose of the waste material at an approved waste disposal plant.[4]
Disposal must be in accordance with local, regional, and national regulations.[4]

o Container Disposal: Empty containers should be triple-rinsed and disposed of as hazardous

waste.

e Environmental Precautions: Do not allow the product to be released into the environment or
enter drains.[5][7]

Workflow and Safety Diagram

The following diagram illustrates the standard workflow for handling 4-Amino-1H-pyrazole-3-
carbonitrile, emphasizing key safety checkpoints.
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Caption: Workflow for safe handling of 4-Amino-1H-pyrazole-3-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com
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